Cas no 2137489-25-7 (Benzeneacetic acid, 3-bromo-5-ethoxy-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-hydroxy-)

• Product Name: Benzeneacetic acid, 3-bromo-5-ethoxy-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-hydroxy-
• CAS No: 2137489-25-7
• MF: C₂₅H₂₂BrNO₆
• MW: 512.349286556244
• CID: 5256198
• Update Time: 2025-11-01

Benzeneacetic acid, 3-bromo-5-ethoxy-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-bromo-5-ethoxy-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-hydroxy-

• Inchi： 1S/C25H22BrNO6/c1-2-32-21-12-14(11-20(26)23(21)28)22(24(29)30)27-25(31)33-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-12,19,22,28H,2,13H2,1H3,(H,27,31)(H,29,30)
• InChI Key： QPPMTHZQMKWQAH-UHFFFAOYSA-N
• SMILES： C1(C(NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)C(O)=O)=CC(OCC)=C(O)C(Br)=C1

Experimental Properties

• Density: 1.496±0.06 g/cm3(Predicted)
• Boiling Point: 683.1±55.0 °C(Predicted)
• pka: 3.32±0.10(Predicted)

Additional information on Benzeneacetic acid, 3-bromo-5-ethoxy-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-hydroxy-

Introduction to Benzeneacetic Acid, 3-bromo-5-ethoxy-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-hydroxy- (CAS No. 2137489-25-7)

Benzeneacetic acid, 3-bromo-5-ethoxy-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-hydroxy- (CAS No. 2137489-25-7) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its complex molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various biochemical applications. The presence of a bromo substituent at the 3-position and an ethoxy group at the 5-position, along with a fluoren-9-ylmethoxy carbonyl amino group and a hydroxy function at the 4-position, contributes to its distinct chemical properties and potential biological activities.

The synthesis and characterization of this compound have been extensively studied in recent years, particularly in the context of developing novel therapeutic agents. The fluoren-9-ylmethoxy moiety is particularly noteworthy, as it is often employed in medicinal chemistry to enhance the solubility and bioavailability of drug candidates. This feature makes Benzeneacetic acid, 3-bromo-5-ethoxy-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-hydroxy-a versatile building block for the construction of more complex molecules.

Recent research has highlighted the potential of this compound in the development of targeted therapies for various diseases. For instance, studies have shown that derivatives of benzeneacetic acid can interact with specific biological targets, leading to modulatory effects on cellular processes. The hydroxy group at the 4-position further enhances its reactivity, allowing for further functionalization and customization. This flexibility has made it a valuable intermediate in the synthesis of more sophisticated pharmacophores.

In addition to its pharmaceutical applications, Benzeneacetic acid, 3-bromo-5-ethoxy-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-hydroxy-is also of interest in materials science. The unique electronic properties of its structure make it a candidate for use in organic electronics and optoelectronic devices. The fluoren core, in particular, is known for its excellent charge transport capabilities, which are essential for applications such as organic light-emitting diodes (OLEDs) and organic photovoltaics.

The chemical synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the bromo and ethoxy groups typically involves nucleophilic substitution reactions, while the installation of the fluoren-9-ylmethoxy carbonyl amino group requires more advanced techniques such as peptide coupling reactions. The final step involves the addition of the hydroxy group, which can be achieved through various methods including hydroboration or oxidation.

One of the most exciting aspects of Benzeneacetic acid, 3-bromo-5-ethoxy-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-hydroxy-is its potential as a lead compound for drug discovery. Researchers have leveraged its structural features to develop analogs with enhanced biological activity. For example, modifications to the fluoren moiety have led to compounds with improved binding affinity to target proteins. Similarly, alterations to the hydroxy group have resulted in derivatives with altered pharmacokinetic profiles.

The growing interest in this compound is also driven by advancements in computational chemistry and molecular modeling. These tools have enabled researchers to predict the behavior of Benzeneacetic acid, 3-bromo-5-ethoxy-α-[[(9H-fluoren-9-yli meth oxy)carbonyl]amino]-4-hydroxy-in different environments with remarkable accuracy. This has facilitated the rational design of new derivatives with tailored properties.

In conclusion, Benzeneacetic acid, 3-bromo -5 -eth oxy -α -[[(9 H - fluore n -9 - ylm eth oxy ) carb on yl ] amino ] -4 - hydro xy - (CAS No .2137489 -25 -7) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its complex structure and versatile functional groups make it a valuable tool for developing novel therapeutic agents and materials. As research continues to uncover new applications for this compound , its importance in science and industry is likely to grow even further.